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Performance Showdown: Pigment Violet 2 vs.
Pigment Violet 23
A Comparative Guide for Researchers and Formulation Scientists

In the vast spectrum of colorants, violet pigments hold a unique position, offering shades from

delicate lavender to deep, resonant purple. Among the myriad options, Pigment Violet 2 and

Pigment Violet 23 are two of the most prominent organic violet pigments utilized across

various industries, including coatings, inks, plastics, and textiles. This guide provides a

comprehensive performance analysis of these two pigments, offering a side-by-side

comparison of their key properties, supported by experimental data and detailed

methodologies, to aid researchers, scientists, and drug development professionals in making

informed formulation decisions.

At a Glance: Key Performance Differences
While both pigments impart a violet hue, their underlying chemistry and, consequently, their

performance characteristics differ significantly. Pigment Violet 23, a member of the high-

performance dioxazine class, generally exhibits superior fastness properties, making it a

preferred choice for applications demanding high durability. In contrast, Pigment Violet 2, a

triarylcarbonium salt, offers a brilliant reddish-violet shade but with more moderate resistance

properties.
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Quantitative Performance Analysis
The following tables summarize the key performance indicators for Pigment Violet 2 and

Pigment Violet 23, compiled from various industry sources. It is important to note that the

exact values can vary depending on the specific grade, particle size, and the medium in which

the pigment is dispersed.

Table 1: Lightfastness and Weatherability

Property Pigment Violet 2 Pigment Violet 23 Test Method

Lightfastness (BWS) 4-6[1][2][3][4] 7-8[5][6][7] ISO 105-B02

Weatherability Moderate Excellent[8]
ASTM D4329, ASTM

G154

Table 2: Heat Stability

Property Pigment Violet 2 Pigment Violet 23 Test Method

Heat Stability (°C) ~160°C[1][2][3][9] 250-280°C[10][11][12] ISO 787-21

Table 3: Chemical Resistance (Scale 1-5, 5=Excellent)

Property Pigment Violet 2 Pigment Violet 23 Test Method

Water Resistance 4[6] 5[6][13] ISO 787-8

Acid Resistance 3-5[1][2][4] 5[6][13] ISO 787-8

Alkali Resistance 3-5[1][2][4] 5[6][13] ISO 787-8

Solvent Resistance Good[14] Excellent[10][15] ISO 787-8

Table 4: Coloristic and Physical Properties

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1143388?utm_src=pdf-body
https://www.benchchem.com/product/b1143388?utm_src=pdf-body
https://www.ispigment.com/pigment-violet-pv-23_sp
https://www.nbinno.com/article/organic-pigments/high-performance-pigments-understanding-pigment-violet-23-pv23-properties-qb
https://patents.google.com/patent/EP0036966B1/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC5025692/
https://www.precisechem.com/news/pigment-yellow-139-introduction-and-application-2/
https://www.epsilonpigments.com/organic-pigments/Pigment-Violet-23-ECV02306M.html
https://vichem.vn/en/product/fast-violet-rl-p-v-23/
http://www.crenovo.com/pv23.html
https://www.ispigment.com/pigment-violet-pv-23_sp
https://www.nbinno.com/article/organic-pigments/high-performance-pigments-understanding-pigment-violet-23-pv23-properties-qb
https://patents.google.com/patent/EP0036966B1/en
https://www.marketreportanalytics.com/reports/pigment-violet-23-63180
https://www.zeyachem.net/pigment-violet-23.html
https://www.nbinno.com/article/organic-pigments/choosing-the-right-pigment-violet-23-buyers-guide-ih
https://www.additivesforpolymer.com/portfolio/pigment-violet-23/
https://www.epsilonpigments.com/organic-pigments/Pigment-Violet-23-ECV02306M.html
https://www.epsilonpigments.com/organic-pigments/Pigment-Violet-23-ECV02306M.html
https://wpachem.com/product/pigment-violet-23-pigment-permanent-violet-rl-p-v-23-cas-6358-30-1/
https://www.ispigment.com/pigment-violet-pv-23_sp
https://www.nbinno.com/article/organic-pigments/high-performance-pigments-understanding-pigment-violet-23-pv23-properties-qb
https://pmc.ncbi.nlm.nih.gov/articles/PMC5025692/
https://www.epsilonpigments.com/organic-pigments/Pigment-Violet-23-ECV02306M.html
https://wpachem.com/product/pigment-violet-23-pigment-permanent-violet-rl-p-v-23-cas-6358-30-1/
https://www.ispigment.com/pigment-violet-pv-23_sp
https://www.nbinno.com/article/organic-pigments/high-performance-pigments-understanding-pigment-violet-23-pv23-properties-qb
https://pmc.ncbi.nlm.nih.gov/articles/PMC5025692/
https://www.epsilonpigments.com/organic-pigments/Pigment-Violet-23-ECV02306M.html
https://wpachem.com/product/pigment-violet-23-pigment-permanent-violet-rl-p-v-23-cas-6358-30-1/
https://colourfullife.lboro.ac.uk/colour/violet.html
https://www.zeyachem.net/pigment-violet-23.html
https://navpadpigments.weebly.com/pigment-violet-23.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Pigment Violet 2 Pigment Violet 23 Test Method

Chemical Class Triarylcarbonium Dioxazine -

Colour Index Name Pigment Violet 2 Pigment Violet 23 -

Colour Index Number 45175:1 51319 -

Shade Reddish Violet[2] Bluish Violet[10]
Visual/Spectrophotom

etric

Tinting Strength High Very High[10][15] ASTM D387

Experimental Protocols
To ensure accurate and reproducible performance evaluation, standardized testing

methodologies are crucial. The following are detailed protocols for the key experiments cited in

this guide.

Lightfastness and Weatherability Testing
Objective: To assess the resistance of the pigment to fading or color change upon exposure to

light and weathering conditions.

Protocol (based on ISO 105-B02 and ASTM D4329/G154):

Sample Preparation: Pigment dispersions are prepared in a suitable binder (e.g., acrylic,

alkyd) at a standardized concentration. The dispersion is then applied to a uniform substrate

(e.g., drawdown card, aluminum panel) to create a consistent film thickness.

Exposure:

Lightfastness (BWS): Samples are exposed to a calibrated artificial light source (e.g.,

Xenon arc lamp) under controlled conditions of temperature and humidity. A Blue Wool

Scale (BWS) is exposed alongside the samples as a reference.

Weatherability: Samples are exposed to accelerated weathering conditions in a chamber

that simulates sunlight, moisture (rain/dew), and temperature fluctuations.
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Evaluation: The color change of the exposed samples is periodically evaluated against an

unexposed control using a spectrophotometer or colorimeter (measuring ΔE*). The

lightfastness is rated on the Blue Wool Scale from 1 (very poor) to 8 (excellent), based on

the degree of fading compared to the reference scale.

Heat Stability Testing
Objective: To determine the maximum temperature a pigment can withstand without significant

color change or degradation.

Protocol (based on ISO 787-21):

Sample Preparation: The pigment is incorporated into a plastic resin (e.g., HDPE, PVC) at a

specified concentration using a two-roll mill or an extruder.

Molding: The pigmented plastic is then injection molded into standard plaques.

Heating: The plaques are placed in a calibrated oven at a series of increasing temperatures

for a specified duration (e.g., 10 minutes).

Evaluation: After cooling, the color of the heated plaques is compared to a control plaque

that was not heated. The heat stability is reported as the highest temperature at which no

significant color change (typically ΔE* < 3) is observed.

Chemical Resistance Testing
Objective: To evaluate the pigment's resistance to various chemicals.

Protocol (based on ISO 787-8):

Sample Preparation: A cured coating or plastic containing the pigment is prepared.

Spot Test: A drop of the test chemical (e.g., 5% HCl, 5% NaOH, various solvents) is placed

on the surface of the sample and covered with a watch glass to prevent evaporation.

Exposure: The chemical is left in contact with the sample for a specified period (e.g., 24

hours).
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Evaluation: After the exposure period, the chemical is removed, and the sample is inspected

for any signs of discoloration, bleeding, or other changes. The resistance is rated on a scale

of 1 to 5, where 5 indicates no change.

Tinting Strength Measurement
Objective: To determine the ability of a colored pigment to impart color to a white base.

Protocol (based on ASTM D387):

Sample Preparation: A standard white paste (e.g., titanium dioxide in a binder) is prepared. A

specific amount of the violet pigment is then thoroughly mixed into a known amount of the

white paste to create a tint.

Drawdown: A drawdown of the tinted paste is made on a white card alongside a drawdown of

a standard pigment of the same type.

Evaluation: The color intensity of the sample is compared visually and/or instrumentally

(using a spectrophotometer) to the standard. The tinting strength is expressed as a

percentage relative to the standard.

Chemical Synthesis Pathways
The chemical structure of a pigment is fundamental to its performance. The following diagrams

illustrate the generalized synthesis pathways for Pigment Violet 2 and Pigment Violet 23.

Basic Violet 10
(C.I. 45170) Esterification

Ethanol,
Pressure, Heat Intermediate

Phosphotungstomolybdic
Acid

Precipitation Pigment Violet 2

Click to download full resolution via product page

Caption: Generalized synthesis of Pigment Violet 2.
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Caption: Synthesis pathway of Pigment Violet 23.[15][16]

Application Suitability
The choice between Pigment Violet 2 and Pigment Violet 23 is ultimately dictated by the

performance requirements of the end application.

Pigment Violet 2 is typically recommended for:

Printing inks (offset, gravure, flexo) where high color strength is valued.[5]

Coloring of paper and cultural and educational supplies.[5]

Applications where cost is a primary driver and exceptional fastness is not required.

Pigment Violet 23 is the preferred choice for:

Automotive and industrial coatings requiring excellent lightfastness and weatherability.[10]

[17]

Plastics and masterbatches that undergo high-temperature processing.[10][11]

High-end printing inks and textile printing where durability is paramount.[7][8]

Any application where long-term color stability and resistance to harsh environments are

critical.[15]

Conclusion
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Pigment Violet 23 stands out as a high-performance pigment with superior lightfastness, heat

stability, and chemical resistance, making it suitable for a wide range of demanding

applications. Its robust nature, however, comes at a higher cost compared to Pigment Violet 2.

Pigment Violet 2, while not as durable, offers a vibrant, reddish-violet shade with good tinting

strength, making it a cost-effective option for applications with less stringent performance

requirements.

For researchers and formulators, a thorough understanding of these performance trade-offs is

essential for selecting the optimal violet pigment that meets both the technical and economic

targets of their specific product development needs. It is always recommended to conduct in-

house testing of pigment performance within the specific formulation to ensure compatibility

and desired results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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